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Compound of Interest

Compound Name: 4-Nitrobenzonitrile-d4

Cat. No.: B12322108

This guide provides an in-depth overview of the safety protocols and handling precautions for
4-Nitrobenzonitrile-d4, a deuterated stable isotope-labeled reagent used in isotopic labeling
and reaction mechanism studies.[1] The information is intended for researchers, scientists, and
professionals in drug development and other scientific fields who may work with this
compound. The safety and handling precautions for 4-Nitrobenzonitrile-d4 are generally
analogous to its unlabeled counterpart, 4-Nitrobenzonitrile.

Chemical Identification and Properties

4-Nitrobenzonitrile-d4 is the deuterated form of 4-Nitrobenzonitrile, where the four hydrogen
atoms on the benzene ring have been replaced with deuterium.[1] This substitution is key for its
use in studies requiring isotopic labeling.[1]

Table 1: Physical and Chemical Properties of 4-Nitrobenzonitrile and its Deuterated Analog
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Property

4-Nitrobenzonitrile-d4

4-Nitrobenzonitrile

Chemical Formula

C7DaN202[1]

C7HaN202[2][3][4][5]

Molecular Weight 152.14 g/mol [1] 148.12 g/mol [3][5][6][7]
CAS Number 1219798-46-5[1][8] 619-72-7[3][4][6][71[9]

Yellow to pink crystalline
Appearance

powder[3][4][9]

Physical State

Solid[6]

Solid[3][6][9]

Melting Point 144 - 149 °C[3][7][10]

Boiling Point No data available[6] No data available[3][6][10]
Slightly soluble in water (1.65

Solubility g/L).[4] Soluble in organic

solvents like ethanol and

acetone.[4]

Partition Coefficient

log Pow: 1.02[6]

Hazard Identification and Classification

4-Nitrobenzonitrile is classified as a highly toxic substance. It is fatal if swallowed and toxic if
inhaled or in contact with skin.[2][3][9][11] Users must handle this chemical with extreme
caution.

Table 2: GHS Hazard Classification
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Hazard Class GHS Category Signal Word Hazard Statement
H300: Fatal if

Acute Toxicity, Oral Category 2 Danger swallowed[2][3][5][7]
[91[11]

o H311: Toxic in contact

Acute Toxicity, Dermal  Category 3 Danger ) )
with skin[2][3][5][7][11]

Acute Toxicity, H331: Toxic if

] Category 3 Danger )
Inhalation inhaled[2][3][5][7][11]
Short-term (acute) H402: Harmful to
Category 3

aquatic hazard

aquatic life

GHS classifications are based on data for 4-Nitrobenzonitrile and should be applied to its

deuterated form.

Safe Handling and Storage Workflow

A systematic approach to handling 4-Nitrobenzonitrile-d4 is crucial to minimize exposure and

ensure safety. The following workflow diagram outlines the key steps from preparation to

disposal.
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Workflow for Safe Handling of 4-Nitrobenzonitrile-d4

Preparation Emergency Procedures

Review SDS and Conduct In Case of Exposure: In Case of Spill:
Risk Assessment Follow First Aid Measures Evacuate and Contain

Assemble Personal
Protective Equipment (PPE)

Prepare Well-Ventilated
Work Area (Fume Hood)

Begin Work

Weigh and Handle Solid
Compound with Care

Avoid Dust and Aerosol
Formation

Keep Container
Tightly Closed

Post-Experiment

Decontaminate Work
Surfaces and Equipment

:

Segregate and Label
Chemical Waste

tore Waste

Store in a Cool, Dry,
Secure Location

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Nitrobenzonitrile-d4.
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Experimental Protocols and Toxicological
Information

While detailed experimental protocols for the toxicological assessment of 4-Nitrobenzonitrile-
d4 are not publicly available, the GHS classifications are derived from standardized tests on
the non-deuterated analog. These tests evaluate the health effects of the substance through
different routes of exposure.

o Acute Oral Toxicity: Studies indicate that 4-Nitrobenzonitrile is "Fatal if swallowed" (Category
2).[2][3][9][11] This is determined by administering the substance to animals (typically rats)
via oral gavage to determine the dose that is lethal to 50% of the test population (LD50).

o Acute Dermal Toxicity: The classification "Toxic in contact with skin" (Category 3) is based on
studies where the substance is applied to the skin of animals to assess its toxicity upon
absorption.[2][3][11]

o Acute Inhalation Toxicity: The "Toxic if inhaled" classification (Category 3) stems from
experiments where animals are exposed to the substance as a dust or mist to determine the
lethal concentration in the air (LC50).[2][3][11]

Mutagenic and Carcinogenic Effects:
e There is no data available to indicate mutagenic or teratogenic effects.[6]

» No component of this product is identified as a probable, possible, or confirmed human
carcinogen by IARC or ACGIH at levels greater than or equal to 0.1%.[6]

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to strict safety protocols is mandatory when working with this compound.
Engineering Controls:

o Work must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood.[2][3][€]
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e Provide appropriate exhaust ventilation at places where dust is formed.[6]
Personal Protective Equipment (PPE):

Table 3: Recommended Personal Protective Equipment

Body Part Protection

Wear appropriate protective eyeglasses or
Eyes/Face chemical safety goggles.[9] Use a face shield if

there is a risk of splashing.

Handle with chemical-resistant gloves (e.g.,

nitrile rubber).[6] Dispose of contaminated

Skin/Hands . . .
gloves after use.[6] Wear impervious clothing
and a lab coat.[6]

In case of insufficient ventilation, wear a suitable

Respiratory respirator (e.g., a NIOSH-approved N95 or P100

particulate respirator).[3]

Hygiene Measures:

e Wash hands thoroughly after handling.[3][6]

e Do not eat, drink, or smoke in the work area.[3]

o Contaminated clothing should be removed immediately and washed before reuse.[3]

First Aid Measures

In case of exposure, immediate medical attention is required. Show the safety data sheet to the
attending physician.[6]

Table 4: First Aid Procedures
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Exposure Route Procedure

Move the person to fresh air.[3][6] If not
) breathing, give artificial respiration.[6][9] Call a
Inhalation . . . .
physician or poison control center immediately.

[31011]

Take off immediately all contaminated clothing.
Skin Contact [3] Wash off with soap and plenty of water for at

least 15 minutes.[6] Consult a physician.[6]

Rinse cautiously with water for several minutes.
Eye Contact [3] Remove contact lenses if present and easy

to do. Continue rinsing.

Do NOT induce vomiting.[6] Never give anything
) by mouth to an unconscious person.[6] Rinse
Ingestion ! -
mouth with water.[3][6] Call a physician or

poison center immediately.[3][11]

Accidental Release and Firefighting Measures

Accidental Release:

o Evacuate personnel from the area.[11]

o Wear appropriate PPE, including respiratory protection.[3]
e Avoid dust formation.[6]

o Carefully sweep up or vacuum the spilled material and place it in a suitable, closed container
for disposal.[6]

e Do not let the product enter drains.[6][11]
Firefighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6]
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e Specific Hazards: When heated to decomposition, it may emit toxic fumes of nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[4][6][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][9]

Stability and Reactivity

¢ Reactivity: The product is generally non-reactive under normal conditions of use, storage,
and transport.[3]

o Chemical Stability: Stable under recommended storage conditions.[6][8][9]
» Conditions to Avoid: Avoid heat and ignition sources.[2][9]
e Incompatible Materials: Strong oxidizing agents and strong bases.[6][9]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides and nitrogen oxides.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Nitrobenzonitrile-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12322108#4-nitrobenzonitrile-d4-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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